Cas no 10117-11-0 (Acetic acid, 2-fluoro-,propyl ester)

• Product name: Acetic acid, 2-fluoro-,propyl ester
• CAS No: 10117-11-0
• MF: C₅H₉FO₂
• MW: 120.122165441513
• CID: 208070
• PubChem ID: 24957

Acetic acid, 2-fluoro-,propyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-fluoro-,propyl ester
• Fluoroacetic acid propyl ester
• propyl 2-fluoroacetate
• Propyl fluoroacetate
• DTXSID80143762
• BRN 1744815
• ACETIC ACID, FLUORO-, PROPYL ESTER
• 10117-11-0
• SCHEMBL2838461
• n-Propyl fluoroacetate
• AT32526

• Inchi： InChI=1S/C5H9FO2/c1-2-3-8-5(7)4-6/h2-4H2,1H3
• InChI Key： IRWIXUQVVIFUPL-UHFFFAOYSA-N
• SMILES： CCCOC(CF)=O

Computed Properties

• Exact Mass: 120.05867
• Monoisotopic Mass: 120.058658
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.4

Experimental Properties

• Density: 1.001
• Boiling Point: 133.4°Cat760mmHg
• Flash Point: 34.4°C
• Refractive Index: 1.37
• PSA: 26.3